Cas no 2176201-98-0 (1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• CAS No: 2176201-98-0
• MF: C₁₉H₁₉BrN₄O₂
• MW: 415.283763170242
• CID: 5337638
• Update Time: 2025-05-24

1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-oxopyrrolidine-3-carboxamide
• 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C19H19BrN4O2/c20-14-2-1-3-16(7-14)24-10-13(6-18(24)25)19(26)21-9-15-8-17(12-4-5-12)23-11-22-15/h1-3,7-8,11-13H,4-6,9-10H2,(H,21,26)
• InChI Key： OXFYZIXLVZKWDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(CC(C(NCC2=CC(C3CC3)=NC=N2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 542
• XLogP3: 1.3
• Topological Polar Surface Area: 75.2

Additional information on 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide (CAS No. 2176201-98-0)

The compound 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide (CAS No. 2176201-98-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the 3-bromophenyl moiety and the cyclopropylpyrimidine core, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide stands out due to its ability to selectively bind to specific protein kinases, thereby offering a potential avenue for treating conditions like cancer and autoimmune disorders. Its pyrrolidine-3-carboxamide backbone further enhances its pharmacokinetic properties, making it a viable candidate for oral administration.

The synthesis of CAS No. 2176201-98-0 involves a multi-step process that highlights the importance of regioselective bromination and amide coupling reactions. These steps are critical for achieving the desired purity and yield, which are essential for preclinical and clinical studies. The compound's molecular weight and logP value have been optimized to ensure adequate solubility and membrane permeability, key factors for drug efficacy.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide in cancer therapy?" Preliminary studies suggest that this molecule exhibits potent inhibitory activity against certain tyrosine kinases, which are often overexpressed in malignant cells. This has led to increased interest from pharmaceutical companies exploring its use in combination therapies.

Another hot topic is the structure-activity relationship (SAR) of 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide. Researchers are actively investigating how modifications to its cyclopropyl or bromophenyl groups affect its binding affinity and selectivity. Such insights are crucial for designing next-generation inhibitors with improved efficacy and reduced off-target effects.

From a commercial perspective, the compound's CAS No. 2176201-98-0 is often listed in catalogs of specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its high purity grade and custom synthesis options make it a valuable tool for drug discovery programs. Additionally, its intellectual property status is a subject of interest, as patents covering its use could influence its market potential.

In summary, 1-(3-bromophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide represents a cutting-edge example of modern medicinal chemistry. Its versatile applications, optimized physicochemical properties, and potential therapeutic benefits position it as a compound worth watching in the evolving landscape of drug development.